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Compound of Interest

(3R)-3-Isopropeny!-6-
Compound Name:
oxoheptanoyl-CoA

Cat. No.: B1242577

Introduction

(3R)-3-Isopropenyl-6-oxoheptanoyl-CoA is a branched-chain, monounsaturated oxo-fatty
acyl-CoA. Acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in numerous
metabolic pathways, including fatty acid metabolism and the Krebs cycle.[1] They function as
acyl group carriers and are integral to biosynthetic reactions and protein post-translational
modifications.[1] The precise identification and quantification of specific acyl-CoA species such
as (3R)-3-Isopropenyl-6-oxoheptanoyl-CoA are crucial for understanding metabolic
regulation and dysfunction in various disease states.[1] High-resolution mass spectrometry
(HRMS) coupled with liquid chromatography (LC) provides the requisite sensitivity and
selectivity for analyzing these low-abundance, complex molecules.[1][2][3] This document
offers a detailed protocol for the analysis of (3R)-3-Isopropenyl-6-oxoheptanoyl-CoA using
LC-HRMS, covering sample preparation, chromatographic separation, mass spectrometric
detection, and data analysis. While the biological significance of (3R)-3-Isopropenyl-6-
oxoheptanoyl-CoA is not yet extensively defined, its structure suggests a potential role in
branched-chain amino acid or fatty acid metabolism.[1] This analytical method can aid in
elucidating its metabolic pathways and biological functions.[1] It has been identified as an
intermediate in the microbial degradation of the monoterpene (4R)-limonene.[4]

Experimental Workflow
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The overall experimental workflow for the analysis of (3R)-3-Isopropenyl-6-oxoheptanoyl-
CoA is depicted below. This process begins with sample extraction from biological matrices,
followed by chromatographic separation and detection using high-resolution mass
spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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